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Compound of Interest

Compound Name:
D-Glucosamine Oxime

Hydrochloride

Cat. No.: B15598920 Get Quote

Researchers, scientists, and drug development professionals must prioritize safety and

regulatory compliance when disposing of chemical waste. This guide provides essential

information on the proper handling and disposal of D-Glucosamine Oxime Hydrochloride,

emphasizing safety protocols and operational planning.

Important Note: A specific Safety Data Sheet (SDS) for D-Glucosamine Oxime Hydrochloride
was not found in publicly available databases. The information provided here is based on the

general chemical properties of oximes and related compounds. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for specific disposal

instructions tailored to your location and facilities. Do not substitute disposal procedures for D-

Glucosamine Hydrochloride for D-Glucosamine Oxime Hydrochloride, as the presence of the

oxime functional group can alter the chemical's reactivity and hazardous properties.

Immediate Safety and Handling Precautions
Before handling D-Glucosamine Oxime Hydrochloride, ensure you are wearing the

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear a lab coat and chemically resistant gloves

(e.g., nitrile).

Respiratory Protection

Use a dust mask or work in a well-ventilated

area, such as a fume hood, to avoid inhaling

dust.

In the event of accidental exposure, follow these first-aid measures immediately:

After inhalation: Move the individual to fresh air. If breathing is difficult, seek medical

attention.

After skin contact: Wash the affected area thoroughly with soap and water.

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

After ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Step-by-Step Disposal Procedure
The disposal of D-Glucosamine Oxime Hydrochloride should be treated as hazardous

chemical waste. Follow these general steps in consultation with your EHS department:

Waste Identification and Classification:

Label the waste container clearly as "Hazardous Waste: D-Glucosamine Oxime
Hydrochloride".

Include the chemical formula (C₆H₁₄N₂O₅·HCl) and any known hazard information.

Do not mix with other chemical waste unless specifically instructed to do so by your EHS

department.
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Containerization:

Use a compatible, leak-proof container with a secure lid.

Ensure the container is properly labeled with the contents and associated hazards.

Storage:

Store the waste container in a designated satellite accumulation area.

Keep the container closed except when adding waste.

Store away from incompatible materials, particularly strong acids and oxidizing agents, as

oximes can undergo exothermic reactions.[1]

Arrange for Pickup and Disposal:

Contact your institution's EHS department to schedule a hazardous waste pickup.

Provide them with all necessary information about the waste, including the chemical name

and quantity.

Experimental Protocols Cited
This guidance is based on standard laboratory safety protocols and information on the

chemical class of oximes. No specific experimental protocols for the disposal of D-
Glucosamine Oxime Hydrochloride were found. The general principles of handling

hazardous chemical waste are derived from regulatory guidelines such as those from the

Occupational Safety and Health Administration (OSHA) and the Environmental Protection

Agency (EPA).

Visualizing the Disposal Workflow
The following diagram illustrates a general workflow for the proper disposal of laboratory

chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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